Cas no 116622-90-3 (2,6-Difluorophenylacetyl Chloride)
2,6-Difluorophenylacetyl Chloride is a fluorinated aromatic acyl chloride widely used as a key intermediate in organic synthesis and pharmaceutical manufacturing. Its structure, featuring two fluorine atoms at the ortho positions, enhances reactivity and selectivity in nucleophilic substitution and acylation reactions. This compound is particularly valuable in the synthesis of agrochemicals, active pharmaceutical ingredients (APIs), and specialty chemicals. The fluorine substituents contribute to improved metabolic stability and bioavailability in derived compounds. It is typically handled under inert conditions due to its sensitivity to moisture. High purity grades are available to meet stringent application requirements in research and industrial processes.
116622-90-3 structure
Product Name:2,6-Difluorophenylacetyl Chloride
CAS No:116622-90-3
MF:C8H5ClF2O
MW:190.574508428574
CID:3033991
PubChem ID:2758321
Update Time:2025-06-08
2,6-Difluorophenylacetyl Chloride Chemical and Physical Properties
Names and Identifiers
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- (2,6-DIFLUORO-PHENYL)-ACETYL CHLORIDE
- 2-(2,6-difluorophenyl)acetyl chloride
- DB-016289
- (2,6-Difluorophenyl)acetyl chloride
- MQYPWHKXTAYWIT-UHFFFAOYSA-N
- AKOS006343245
- CS-0441423
- 2,6-Difluorophenylacetyl chloride
- MFCD03424718
- SCHEMBL3949072
- PS-10930
- 116622-90-3
- 2,6-Difluorophenylacetylchloride
- 2,6-Difluorophenylacetyl Chloride
-
- MDL: MFCD03424718
- Inchi: 1S/C8H5ClF2O/c9-8(12)4-5-6(10)2-1-3-7(5)11/h1-3H,4H2
- InChI Key: MQYPWHKXTAYWIT-UHFFFAOYSA-N
- SMILES: ClC(CC1C(=CC=CC=1F)F)=O
Computed Properties
- Exact Mass: 189.9996988g/mol
- Monoisotopic Mass: 189.9996988g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 17.1Ų
2,6-Difluorophenylacetyl Chloride Security Information
- Hazard Statement: Corrosive
-
Hazardous Material Identification:
2,6-Difluorophenylacetyl Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 014715-1g |
2,6-Difluoro-phenyl)-acetyl chloride |
116622-90-3 | 95 | 1g |
£45.00 | 2022-03-01 | |
| Fluorochem | 014715-2g |
2,6-Difluoro-phenyl)-acetyl chloride |
116622-90-3 | 95 | 2g |
£73.00 | 2022-03-01 | |
| Fluorochem | 014715-25g |
2,6-Difluoro-phenyl)-acetyl chloride |
116622-90-3 | 95 | 25g |
£788.00 | 2022-03-01 | |
| Apollo Scientific | PC9335-1g |
2,6-Difluorophenylacetyl chloride |
116622-90-3 | 1g |
£63.00 | 2025-02-22 | ||
| Apollo Scientific | PC9335-5g |
2,6-Difluorophenylacetyl chloride |
116622-90-3 | 5g |
£238.00 | 2025-02-22 | ||
| Apollo Scientific | PC9335-25g |
2,6-Difluorophenylacetyl chloride |
116622-90-3 | 25g |
£880.00 | 2025-02-22 | ||
| eNovation Chemicals LLC | Y1240601-250mg |
(2,6-DIFLUORO-PHENYL)-ACETYL CHLORIDE |
116622-90-3 | 98% | 250mg |
$255 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1240601-1g |
(2,6-DIFLUORO-PHENYL)-ACETYL CHLORIDE |
116622-90-3 | 98% | 1g |
$315 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1240601-5g |
(2,6-DIFLUORO-PHENYL)-ACETYL CHLORIDE |
116622-90-3 | 98% | 5g |
$590 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1240601-25g |
(2,6-DIFLUORO-PHENYL)-ACETYL CHLORIDE |
116622-90-3 | 98% | 25g |
$1515 | 2024-06-07 |
2,6-Difluorophenylacetyl Chloride Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:116622-90-3)(2,6-DIFLUORO-PHENYL)-ACETYL CHLORIDE
Order Number:LE7873
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:58
Price ($):discuss personally
Email:18501500038@163.com
2,6-Difluorophenylacetyl Chloride Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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- 111991-18-5(2-(2,4-difluorophenyl)acetaldehyde)
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- 111991-19-6(2-(2,4,6-trifluorophenyl)acetaldehyde)
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:116622-90-3)(2,6-DIFLUORO-PHENYL)-ACETYL CHLORIDE
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry